Cas no 2379946-29-7 (3-Pyridinamine, 2,6-dibromo-5-iodo-)

• Product Name: 3-Pyridinamine, 2,6-dibromo-5-iodo-
• CAS No: 2379946-29-7
• MF: C₅H₃Br₂IN₂
• MW: 377.803191423416
• CID: 6637731
• PubChem ID: 145883265
• Update Time: 2025-05-21

3-Pyridinamine, 2,6-dibromo-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinamine, 2,6-dibromo-5-iodo-
• 2,6-dibromo-5-iodopyridin-3-amine
• 2379946-29-7
• AKOS040694498

• Inchi： 1S/C5H3Br2IN2/c6-4-2(8)1-3(9)5(7)10-4/h1H,9H2
• InChI Key： PFNKEVINPOWRPA-UHFFFAOYSA-N
• SMILES： C1(Br)=NC(Br)=C(I)C=C1N

Computed Properties

• Exact Mass: 377.76872g/mol
• Monoisotopic Mass: 375.77077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 124
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 38.9Ų

Experimental Properties

• Density: 2.710±0.06 g/cm3(Predicted)
• Boiling Point: 406.3±45.0 °C(Predicted)
• pka: -1.15±0.10(Predicted)

Additional information on 3-Pyridinamine, 2,6-dibromo-5-iodo-

3-Pyridinamine, 2,6-Dibromo-5-Iodo

The compound with CAS No 2379946-29-7, known as 3-Pyridinamine, 2,6-dibromo-5-iodo, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its pyridine ring structure with an amine group at position 3 and halogen substituents at positions 2 and 6 (bromine) and position 5 (iodine). The combination of these functional groups makes it a versatile building block for various applications.

Recent studies have highlighted the potential of 3-Pyridinamine, 2,6-dibromo-5-iodo in the development of advanced materials. For instance, researchers have explored its use as a precursor for synthesizing coordination polymers and metal-organic frameworks (MOFs). These materials exhibit exceptional properties such as high surface area and tunable pore sizes, making them ideal candidates for gas storage and catalytic applications. The presence of bromine and iodine substituents in the molecule plays a crucial role in modulating the electronic properties of the resulting materials.

In addition to its role in materials science, 3-Pyridinamine, 2,6-dibromo-5-iodo has also been investigated for its potential in medicinal chemistry. The pyridine ring is a common structural motif in many bioactive compounds, and the halogen substituents can enhance the molecule's pharmacokinetic properties. Recent research has focused on its ability to act as a scaffold for designing inhibitors of key enzymes involved in diseases such as cancer and neurodegenerative disorders.

The synthesis of 3-Pyridinamine, 2,6-dibromo-5-iodo involves a multi-step process that typically starts with the bromination of pyridine derivatives followed by iodination at specific positions. The exact conditions for these reactions are critical to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to optimize the reaction conditions and improve efficiency.

From an environmental standpoint, the stability and biodegradability of 3-Pyridinamine, 2,6-dibromo-5-iodo are important considerations. Studies have shown that the molecule exhibits moderate stability under standard conditions but can undergo degradation under specific environmental stressors such as UV light or microbial activity. These findings are crucial for assessing its potential impact on ecosystems if released into the environment.

In terms of industrial applications, 3-Pyridinamine, 2,6-dibromo-5-iodo is being explored as a component in advanced coatings and adhesives due to its ability to form strong intermolecular bonds. Its unique combination of functional groups allows for tailored surface properties such as adhesion strength and corrosion resistance.

Looking ahead, ongoing research is focused on expanding the versatility of 3-Pyridinamine, 2,6-dibromo-5-iodo by incorporating additional functional groups or modifying its existing structure. This could open up new avenues for its application in fields such as electronics (as a component in organic semiconductors) and energy storage (as part of novel battery materials).

In conclusion, 3-Pyridinamine, 2,6-dibromo-5-iodo stands out as a promising compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an invaluable tool for researchers aiming to develop innovative solutions in chemistry and beyond.